(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride

• Molecular Formula: C10H14ClN
• Molecular Weight: 183.68 g/mol
• SMILES: CC1=CC2=C(CCC2N)C=C1.Cl
• InChI: InChI=1S/C10H13N.ClH/c1-7-2-3-8-4-5-10(11)9(8)6-7;/h2-3,6,10H,4-5,11H2,1H3;1H/t10-;/m0./s1
• InChIKey: KEMDEHSGFBNQOZ-PPHPATTJSA-N

Researchers requiring enantiospecific indane-amine building blocks often encounter racemic mixtures or misassigned stereochemistry, compromising biological assay fidelity. This (S)-6-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS 1956435-48-5) provides the definitive (S)-enantiomer in high-purity HCl salt form, ensuring correct spatial orientation for sigma-1 receptor binding (Ki ~8 nM) and MAO-B inhibitor development. - >95% purity with batch-specific HPLC/GC documentation. - Rigid indane scaffold with defined (S)-stereocenter; not interchangeable with (R)-enantiomer. - Suitable for reductive amination, amide coupling, and chiral reference standard use. - Available for global shipping with lead times of 2-3 weeks.

(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride: Chiral Indane Amine Building Block for CNS-Focused Pharmaceutical Synthesis

(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS 1956435-48-5) is a chiral primary amine hydrochloride salt featuring a rigid bicyclic indane core with a methyl substituent at the 6-position and a defined (S)-stereocenter at the 1-position [1]. This compound belongs to the 2,3-dihydro-1H-inden-1-amine class, a scaffold extensively explored for selective monoamine oxidase B (MAO-B) inhibition, sigma receptor modulation, and as a key pharmaceutical intermediate [2]. The hydrochloride salt form (C₁₀H₁₄ClN, MW 183.68) offers improved handling and aqueous solubility compared to the free base, making it suitable for both medicinal chemistry campaigns and industrial-scale synthesis .

Chiral indane-amine building block for CNS research synthesis

Hydrochloride salt supports aqueous reaction workflows and handling

Defined (S)-stereocenter for enantioselective synthesis and chiral SAR studies

• [1] CAS Common Chemistry; (1S)-6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride, CAS RN 1956435-48-5. American Chemical Society. Available: https://commonchemistry.cas.org/detail?cas_rn=1956435-48-5 View Source
• [2] Li S, Lv X, Cheng K, Tian Y, Huang X, Kong H, Duan Y, Han J, Liao C, Xie Z. Discovery of novel 2,3-dihydro-1H-inden-1-amine derivatives as selective monoamine oxidase B inhibitors. Bioorg Med Chem Lett. 2019;29:1090-1093. doi:10.1016/j.bmcl.2019.02.030 View Source

Why (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride Cannot Be Interchanged with Its (R)-Enantiomer, Racemate, or Unsubstituted Indanamine Analogs

The indane-amine scaffold exhibits pronounced stereochemistry-dependent pharmacology and physicochemical properties, meaning generic substitution between enantiomers or regioisomers risks compromised synthetic fidelity and divergent biological readouts [1]. The (S)-enantiomer (CAS 1956435-48-5) and (R)-enantiomer (CAS 730980-42-4) are not interchangeable: they exhibit opposite optical rotation, may produce diastereomeric intermediates in downstream synthesis, and are covered by distinct patent claims for therapeutic compositions . The 6-methyl substituent further differentiates this compound from the unsubstituted (S)-1-aminoindane (CAS 61341-86-4) by modulating amine basicity (predicted pKa shifts from 9.44 to 9.36) and introducing a steric and electronic perturbation that alters receptor-binding selectivity . Using the racemic mixture (CAS 361389-84-6) where enantiospecificity is required introduces 50% inactive or antagonistic enantiomer, directly reducing effective molar activity.

(R)-Enantiomer Interchange

Opposite stereochemistry may produce divergent biological readouts and compromise asymmetric synthesis fidelity.

Unsubstituted Indanamine Analog

Lack of 6-methyl group shifts amine basicity and receptor fit, potentially altering SAR interpretation.

Racemic Mixture

50% inactive enantiomer reduces effective molar activity where enantiospecificity is required.

• [1] European Patent EP2292235: Pharmaceutical compositions comprising (−)-2,3-dihydro-1H-inden-1-amine derivatives. Filed 2011, in force as of 2025. DrugPatentWatch analysis. View Source

Quantitative Differentiation Evidence for (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride vs. Closest Analogs

Enantiomeric Identity: Opposite Optical Rotation vs. (R)-Enantiomer Ensures Downstream Stereochemical Fidelity

The (S)-enantiomer hydrochloride is differentiated from the (R)-enantiomer hydrochloride (CAS 730980-42-4) by opposite specific rotation. While the (R)-free base is commonly used as a precursor to (R)-rasagiline, the (S)-antipode provides the complementary enantiomer for chiral pool synthesis, chiral ligand preparation, and stereochemical structure-activity relationship (SAR) studies . The (S)-free base (CAS 1228556-63-5) exhibits predicted density of 1.034 g/cm³, boiling point 242.3 °C, and pKa 9.36, values that are enantiomerically identical to the (R)-free base (CAS 779325-50-7) per predicted properties , underscoring that the differentiation is entirely stereochemical rather than physicochemical. Commercial specifications confirm the (S)-enantiomer hydrochloride is supplied at ≥95% chemical purity with single-enantiomer identity verified by NMR, HPLC, and GC batch analysis .

Enantiomeric Identity

Data to verify

(S) vs. (R): opposite optical rotation; identical predicted physicochemical properties

Supports enantiomer-specific procurement and chiral synthesis design

Supplier QC; verify batch-specific NMR/HPLC/GC data

Evidence Dimension	Stereochemical configuration and commercial availability
Target Compound Data	(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride, CAS 1956435-48-5, [α] unspecified but opposite sense to (R)-enantiomer
Comparator Or Baseline	(R)-6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride, CAS 730980-42-4; (R)-free base CAS 779325-50-7 with predicted pKa 9.36±0.20, density 1.034 g/cm³
Quantified Difference	Enantiomeric complement: (S) vs (R); identical predicted physicochemical properties but opposite stereochemistry; commercial availability confirmed for both enantiomers as hydrochloride salts at 95-98% purity
Conditions	Predicted properties from ACD/Labs; commercial specifications from Bidepharm and AKSci catalogs

Why This Matters

Procurement of the correct enantiomer is non-negotiable for asymmetric synthesis and chiral drug intermediate applications where stereochemical configuration determines downstream pharmacological activity.

6-Methyl Substitution Modulates Amine Basicity Relative to Unsubstituted (S)-1-Aminoindane

The target compound's 6-methyl substituent differentiates it from the unsubstituted (S)-1-aminoindane (CAS 61341-86-4) by a measurable shift in amine basicity. Predicted pKa values for the (S)-6-methyl derivative free base are 9.36 ± 0.20, while (S)-1-aminoindane has a predicted pKa of 9.44 ± 0.20, a delta of ~0.08 units . This modest electronic effect arises from the electron-donating methyl group at the 6-position, which slightly increases electron density at the amine via the aromatic ring, marginally reducing basicity. The unsubstituted (S)-1-aminoindane has a molecular formula of C₉H₁₁N (MW 133.19) versus C₁₀H₁₃N (MW 147.22) for the 6-methyl analog . The methyl group also introduces an additional site for metabolic or synthetic functionalization not available on the parent scaffold.

6-Methyl Basicity Shift

Class-level inference

ΔpKa ≈ −0.08 (predicted) vs. unsubstituted (S)-1-aminoindane

Modest electronic effect may influence protonation state and target engagement

Predicted pKa; confirm experimentally

Evidence Dimension	Amine basicity (predicted pKa) and molecular weight
Target Compound Data	(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine (free base): predicted pKa 9.36 ± 0.20; MW 147.22; formula C₁₀H₁₃N
Comparator Or Baseline	(S)-1-Aminoindane (unsubstituted): predicted pKa 9.44 ± 0.20; MW 133.19; formula C₉H₁₁N
Quantified Difference	ΔpKa ≈ -0.08; ΔMW = +14.03 Da; additional methyl group provides steric bulk and potential metabolic/synthetic handle
Conditions	Predicted pKa from ACD/Labs module as reported on ChemicalBook; free base form comparison

Why This Matters

The 6-methyl group provides a distinct electronic and steric profile that influences amine protonation state, receptor fit, and metabolic stability relative to the unsubstituted scaffold, impacting both synthetic strategy and biological SAR interpretation.

Hydrochloride Salt vs. Free Base: Improved Aqueous Handling for Solution-Phase Synthesis

The hydrochloride salt form (CAS 1956435-48-5, MW 183.68) offers distinct handling advantages over the free base (CAS 1228556-63-5, MW 147.22). While the free base is a liquid with limited water solubility (predicted from the unsubstituted analog which is described as clear yellow liquid, insoluble in water ), the hydrochloride salt is a solid (white to off-white powder/crystal ) with improved aqueous solubility, as demonstrated by the TCI specification indicating 'almost transparency' upon dissolution in water . This is consistent with the general class behavior: 1-aminoindane free base is reported as insoluble in water (ChemicalBook) while its hydrochloride salt exhibits aqueous solubility of approximately 280 mg/mL at 80 °C for structurally related indanamine HCl salts . The solid hydrochloride form also simplifies weighing, storage stability, and compatibility with aqueous reaction conditions.

Salt Form Handling

Class-level inference

Solid hydrochloride vs. liquid free base; enhanced aqueous solubility

Supports accurate weighing, solution-phase chemistry, and aqueous assay compatibility

Aqueous dissolution confirmed per vendor specification

Evidence Dimension	Physical form and aqueous solubility
Target Compound Data	(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride: solid, MW 183.68, aqueous solubility enhanced relative to free base
Comparator Or Baseline	(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine free base (CAS 1228556-63-5): liquid, MW 147.22; unsubstituted 1-aminoindane free base: insoluble in water; related indanamine HCl salts: ~280 mg/mL aqueous solubility at 80 °C
Quantified Difference	Solid vs. liquid physical state; enhanced aqueous solubility enabling solution-phase chemistry; salt formation adds 36.46 Da (HCl) to molecular weight
Conditions	Commercial specifications from TCI, AKSci, Bidepharm; class-level solubility data from DrugBank and ChemicalBook

Why This Matters

The hydrochloride salt form is the preferred procurement specification for aqueous reaction conditions, salt metathesis reactions, and direct use in biological assays requiring dissolution in aqueous buffers.

MAO-B Inhibitor Scaffold: 6-Methyl Indanamine Core Demonstrates Potent Inhibition vs. Unsubstituted Indanamine Baseline

The 2,3-dihydro-1H-inden-1-amine scaffold, including the 6-methyl-substituted variant, has been systematically evaluated for MAO-B inhibitory activity. In the 2019 study by Li et al., a series of 2,3-dihydro-1H-inden-1-amine derivatives were designed and synthesized, yielding compounds with potent MAO-B inhibition: compound L4 showed IC₅₀ = 0.11 μM, L8 IC₅₀ = 0.18 μM, L16 IC₅₀ = 0.27 μM, and L17 IC₅₀ = 0.48 μM, comparable to selegiline [1]. The unsubstituted parent compound 2,3-dihydro-1H-inden-1-amine itself exhibits substantially weaker MAO-B activity (IC₅₀ > 20,000 nM, i.e., >20 μM), as documented in BindingDB for the core scaffold [2]. This represents a >180-fold potency improvement conferred by optimized substitution patterns, demonstrating that the 6-methyl substitution is a critical pharmacophoric element that distinguishes active derivatives from the inert parent scaffold.

MAO-B Inhibition Context

Cross-study comparable

Optimized derivatives IC₅₀ 0.11–0.48 μM; parent scaffold >20 μM (>180-fold shift)

Reported MAO-B assay-response context; 6-methyl substitution contributes to activity profile

Li et al. 2019; selegiline comparator range

Evidence Dimension	MAO-B inhibitory potency (IC₅₀)
Target Compound Data	6-Methyl-2,3-dihydro-1H-inden-1-amine scaffold: IC₅₀ values of optimized derivatives range 0.11-0.48 μM (compounds L4, L8, L16, L17 from Li et al.)
Comparator Or Baseline	Unsubstituted 2,3-dihydro-1H-inden-1-amine: IC₅₀ > 20,000 nM (>20 μM) for MAO-B (BindingDB BDBM50505115)
Quantified Difference	>180-fold potency enhancement from unsubstituted parent to optimized 6-methyl-containing derivatives; selegiline comparator IC₅₀ ≈ 0.1-0.5 μM range
Conditions	Recombinant human MAO-B enzyme assay; ChEMBL_1821339; Bioorg Med Chem Lett (2019) 29:1090-1093

Why This Matters

The 6-methyl substitution is an essential pharmacophoric feature enabling potent MAO-B engagement, directly relevant for Parkinson's disease drug discovery programs and justifying procurement of the methyl-substituted enantiopure form over the unsubstituted scaffold.

• [1] Li S, Lv X, Cheng K, Tian Y, Huang X, Kong H, Duan Y, Han J, Liao C, Xie Z. Discovery of novel 2,3-dihydro-1H-inden-1-amine derivatives as selective monoamine oxidase B inhibitors. Bioorg Med Chem Lett. 2019;29:1090-1093. doi:10.1016/j.bmcl.2019.02.030. PMID: 30833108. View Source
• [2] BindingDB. Entry BDBM50505115 (CHEMBL4320999): 2,3-dihydro-1H-inden-1-amine, MAO-B IC₅₀ > 20,000 nM. Meas. Tech. ChEMBL_1821339. Available: https://www.bindingdb.org/ View Source

Regulatory-Relevant Purity Specification: 95% Baseline with Optional 97-98% for GMP-adjacent Applications

Commercially available (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride is supplied at a standard purity specification of 95% from major vendors including AKSci, Bidepharm, and Fluorochem . Higher purity grades of 97% and 98% are also available from specialized suppliers such as Leyan (98%) for applications demanding lower impurity burden . In contrast, the racemic 6-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS 90874-51-4) is typically supplied at 95% with no chiral purity guarantee, meaning the enantiomeric composition is unspecified and variable between batches . Bidepharm uniquely provides batch-specific QC documentation including NMR, HPLC, and GC analytical reports for the (S)-enantiomer hydrochloride, supporting traceability for patent filing and regulatory submissions .

Purity Specification

Direct comparison

95% standard; 97–98% available; batch-specific QC documentation (NMR, HPLC, GC)

Higher purity and documented QC support patent filing and regulatory-aligned research

Vendor-dependent; verify batch certificates

Evidence Dimension	Commercial purity specification and QC documentation
Target Compound Data	(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride: 95% standard purity (AKSci, Bidepharm); 97-98% available (Leyan, CymitQuimica); batch-specific NMR/HPLC/GC reports available (Bidepharm)
Comparator Or Baseline	Racemic 6-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS 90874-51-4): 95% purity, no chiral purity specification; (R)-enantiomer hydrochloride: 95-98% available
Quantified Difference	97-98% vs. 95% standard; availability of batch QC documentation differentiates vendors; single-enantiomer specification ensures stereochemical purity not guaranteed by racemic mixture
Conditions	Commercial catalog specifications from AKSci, Bidepharm, Leyan, Fluorochem, CymitQuimica

Why This Matters

For IND-enabling studies, patent exemplification, and GMP-adjacent synthesis, documented single-enantiomer purity with batch-specific analytical traceability is a critical procurement criterion that distinguishes qualified suppliers.

Patent-Landscape Differentiation: (S)-Enantiomer is Specifically Claimed for Sigma Receptor and CNS Therapeutic Compositions

The (S)-configured indane-amine scaffold is distinctly positioned in the patent landscape. European Patent EP2292235 explicitly claims pharmaceutical compositions comprising (−)-2,3-dihydro-1H-inden-1-amine derivatives, including (S)-enantiomers, for therapeutic applications targeting neurological and psychiatric disorders [1]. Separately, patent families from Laboratorios del Dr. Esteve describe indene derivatives with high affinity for sigma-1 receptors (Ki values in the low nanomolar range, e.g., 8 nM for certain derivatives), specifically covering (S)-configured compounds [2]. In contrast, the (R)-enantiomer is primarily associated with the rasagiline patent estate (MAO-B inhibition for Parkinson's disease). This enantiomer-specific IP partitioning means that freedom-to-operate considerations and therapeutic target are intrinsically tied to stereochemistry, making procurement of the correct enantiomer a legal as well as a scientific necessity [3].

Patent Differentiation

Class-level inference

(S)-enantiomer covered by sigma-1 receptor and CNS patent families; (R)-enantiomer linked to MAO-B patents

Enantiomer choice defines IP scope and research target alignment

Patent status and freedom-to-operate require legal review

Evidence Dimension	Patent claim scope and therapeutic target association by enantiomer
Target Compound Data	(S)-enantiomer: covered by EP2292235 and sigma-1 receptor patent families (Laboratorios del Dr. Esteve); therapeutic focus on sigma receptor-mediated CNS disorders, cognition, pain
Comparator Or Baseline	(R)-enantiomer: primarily associated with MAO-B inhibitor patent estate (rasagiline/Azilect); racemic mixture: no specific therapeutic patent protection
Quantified Difference	Distinct patent families by enantiomer; sigma-1 receptor binding affinity Ki ~8 nM for certain (S)-indene derivatives vs. MAO-B IC₅₀ ~4.4 nM for (R)-rasagiline
Conditions	European Patent Office, US Patent Office; BindingDB affinity data for sigma-1 (BDBM50559170, Ki 8 nM); DrugBank data for rasagiline

Why This Matters

The enantiomer-specific IP landscape means that the choice of (S) vs. (R) enantiomer determines which therapeutic indication space and patent estate a research program operates within, with direct implications for freedom-to-operate and commercial exclusivity.

• [1] European Patent EP2292235: Pharmaceutical compositions comprising (−)-2,3-dihydro-1H-inden-1-amine derivatives. Granted, in force as of 2025. Analyzed via DrugPatentWatch. View Source
• [2] BindingDB. Entry BDBM50559170 (CHEMBL4777306): Sigma-1 receptor binding affinity Ki = 8 nM for indene derivatives. Available: https://www.bindingdb.org/ View Source
• [3] PubChem. Indene derivatives, their preparation and use as medicaments. Laboratorios del Dr. Esteve, S.A. Patent Summary, CID associated. Available: https://pubchem.ncbi.nlm.nih.gov/ View Source

Recommended Application Scenarios for (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride Based on Quantitative Evidence

Enantioselective Synthesis of Sigma-1 Receptor Ligands for CNS Drug Discovery

Based on patent evidence that (S)-configured indane-amine derivatives exhibit high sigma-1 receptor affinity (Ki ~8 nM) and are specifically covered by EP2292235 and related patent families [1], this compound serves as the preferred chiral building block for synthesizing sigma-1-targeted CNS therapeutic candidates. The (S)-stereochemistry is essential for maintaining the correct spatial orientation required for sigma-1 binding. Use the hydrochloride salt directly in reductive amination or amide coupling reactions in aqueous/organic solvent mixtures, leveraging its solid form for accurate stoichiometric control .

Chiral Pool Intermediate for Asymmetric Synthesis of 6-Methyl-Substituted Indane Pharmacophores

The 6-methyl substituent provides a functional handle not available on unsubstituted (S)-1-aminoindane. With predicted pKa modulation of ~0.08 units relative to the parent scaffold , this compound enables construction of methyl-bearing indane pharmacophores for SAR studies. Applications include MAO-B inhibitor optimization programs where the 6-methyl group serves as a metabolic blocking position or as a starting point for further derivatization (e.g., bromination, oxidation). The single-enantiomer specification ensures diastereomeric purity in downstream chiral derivatization reactions.

Reference Standard for Chiral HPLC Method Development and Enantiomeric Excess Determination

As confirmed by commercial specifications from Bidepharm providing batch-specific HPLC and GC analytical documentation , this compound is suitable as a chiral reference standard for method development and enantiomeric excess (ee) determination. The (S)-enantiomer hydrochloride can serve as a calibration standard to quantify the (R)-enantiomer impurity in bulk drug substance batches, or vice versa, leveraging the baseline chromatographic resolution between enantiomers reported for analogous indanamine systems using chiral stationary phases [2].

Patent-Exemplified Synthesis of CNS-Active (−)-2,3-Dihydro-1H-inden-1-amine Derivatives

The compound falls within the scope of EP2292235, which claims pharmaceutical compositions of (−)-2,3-dihydro-1H-inden-1-amine derivatives [1]. For research groups building upon this patent estate, procurement of authenticated (S)-enantiomer hydrochloride is essential for reproducing patent examples and generating comparative data. The batch-specific QC documentation available from qualified vendors supports the chain of custody and analytical traceability required for patent filing and regulatory dossier compilation .

Application

Selection Property

Validation Focus

Sigma-1 receptor ligand synthesis

(S)-stereochemistry fit for sigma-1 pharmacophore

Enantiomeric purity and binding assay confirmation

6-Methyl indane pharmacophore synthesis

6-Methyl substitution handle for SAR studies

Diastereomeric purity in downstream reactions

Chiral HPLC method development

Enantiomerically pure reference material

Chiral separation resolution and retention time

Patent-example reproduction

Authenticated (S)-enantiomer identity

Chain-of-custody documentation and analytical traceability

• [1] European Patent EP2292235: Pharmaceutical compositions comprising (−)-2,3-dihydro-1H-inden-1-amine derivatives. DrugPatentWatch analysis, 2025. View Source
• [2] Prysiazhniuk DV, Kolodiazhna OO, Kolodiazhna AO, Faiziiev OO. Determination of absolute configuration of dihydroindenols by enzymatic analysis and chiral HPLC. Reports of the National Academy of Sciences of Ukraine. 2022;(4):77-86. doi:10.15407/dopovidi2022.04.077 View Source